4-(Cyclopropylmethoxy)-3-hydroxybenzaldehyde

• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 4-(cyclopropylmethoxy)-3-hydroxybenzaldehyde
• InChI: InChI=1S/C11H12O3/c12-6-9-3-4-11(10(13)5-9)14-7-8-1-2-8/h3-6,8,13H,1-2,7H2
• InChI Key: GTJGTJYRBAXMJK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=C(C=C(C=C2)C=O)O

Description

4-(Cyclopropylmethoxy)-3-hydroxybenzaldehyde is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 3,4-dihydroxybenzaldehyde (0.5 g, 3.62 mmol), K2CO3 (0.550 g, 3.98 mmol) and (bromomethyl)cyclopropane (0.386 ml, 3.98 mmol) in DMF (12 ml) was heated to 50° C. overnight. The reaction mixture was portioned between EtOAc and HCl 1N. The organic phase was washed several times with brine and dried over Na2SO4; the solvent was removed; and the crude was purified by flash chromatography on silica gel cartridge (petroleum ether:EtOAc=90:10 to 85:15) to give 4-(cyclopropylmethoxy)-3-hydroxybenzaldehyde (0.370 g, 1.925 mmol, 53.2% yield, MS/ESI+ 193.0 [MH]+).

Synthesis routes and methods II

Procedure details

A mixture of 3,4-dihydroxybenzaldehyde (4.14 g, 30 mmol), cyclopropylmethyl bromide (3.06 mL, 31.5 mmol), potassium carbonate (8.29 g, 60 mmol) in acetone (90 mL) is heated at 50 C overnight. After filtration, the solution is dried to a gum, which is dissolved in ethyl acetate, and washed with water. It is dried to an oil and then chromatographed to yield 0.42 g (7%) of the title compound as a white powder. MS (ESI) m/z 191.2 (M−H)−1.